Cas no 893738-19-7 (5-(2,3,4,5,6-Pentafluorophenyl)nicotinic acid)

• Product Name: 5-(2,3,4,5,6-Pentafluorophenyl)nicotinic acid
• CAS No: 893738-19-7
• MF: C₁₂H₄F₅NO₂
• MW: 289.157680511475
• CID: 4914107
• Update Time: 2025-07-25

5-(2,3,4,5,6-Pentafluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,3,4,5,6-Pentafluorophenyl)nicotinic acid
• 5-(Perfluorophenyl)nicotinic acid

• Inchi： 1S/C12H4F5NO2/c13-7-6(8(14)10(16)11(17)9(7)15)4-1-5(12(19)20)3-18-2-4/h1-3H,(H,19,20)
• InChI Key： RKGOJDOIVWALPZ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=NC=C(C(=O)O)C=1)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(2,3,4,5,6-Pentafluorophenyl)nicotinic acid

Introduction to 5-(2,3,4,5,6-Pentafluorophenyl)nicotinic acid (CAS No. 893738-19-7) and Its Emerging Applications in Chemical Biology and Medicine

5-(2,3,4,5,6-Pentafluorophenyl)nicotinic acid, identified by the chemical identifier CAS No. 893738-19-7, is a fluorinated derivative of nicotinic acid (niacin). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. The presence of a pentafluorophenyl group introduces enhanced lipophilicity and metabolic stability, making it a valuable scaffold for drug design and development.

The pentafluorophenyl moiety is a key feature that distinguishes this compound from its parent molecule. Fluorine atoms are known to modulate the electronic and steric properties of organic molecules, often leading to improved binding affinity and selectivity in biological targets. This characteristic has been leveraged in the design of novel therapeutic agents targeting various diseases, including neurological disorders and cancer.

In recent years, there has been growing interest in the development of fluorinated nicotinic acid derivatives as potential pharmacological agents. Studies have demonstrated that compounds containing the pentafluorophenyl group exhibit promising activities as modulators of nicotinic acetylcholine receptors (nAChRs). nAChRs are a family of ligand-gated ion channels that play crucial roles in neurotransmission, cognition, and muscle function. The ability of 5-(2,3,4,5,6-Pentafluorophenyl)nicotinic acid to interact with these receptors has opened up new avenues for treating conditions such as Alzheimer's disease, Parkinson's disease, and nicotine addiction.

Moreover, the fluorinated aromatic ring in this compound contributes to its stability under various physiological conditions, which is essential for drug efficacy. The enhanced lipophilicity provided by the pentafluorophenyl group also facilitates better membrane penetration, improving bioavailability and target engagement. These properties make 5-(2,3,4,5,6-Pentafluorophenyl)nicotinic acid an attractive candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of fluorinated compounds for potential biological activity. Virtual screening techniques have been employed to identify novel binding pockets on nAChRs that can be targeted by 5-(2,3,4,5,6-Pentafluorophenyl)nicotinic acid derivatives. These computational approaches have complemented experimental efforts by providing insights into the molecular interactions between the compound and its biological targets.

Preclinical studies have begun to explore the pharmacological profile of 5-(2,3,4,5,6-Pentafluorophenyl)nicotinic acid in animal models. Initial findings suggest that this compound exhibits potent nAChR modulation with minimal off-target effects. The lack of significant toxicity or side effects observed in these studies further supports its potential as a lead compound for drug development. Further research is ongoing to optimize its pharmacokinetic properties and evaluate its therapeutic efficacy in human trials.

The synthesis of 5-(2,3,4,5,6-Pentafluorophenyl)nicotinic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been developed to facilitate the introduction of the pentafluorophenyl group into the nicotinic acid backbone. These methods include palladium-catalyzed cross-coupling reactions and fluorination techniques that allow for regioselective functionalization.

The growing body of evidence supporting the biological activity of fluorinated nicotinic acid derivatives has prompted researchers to explore their potential applications beyond neurological disorders. Preliminary data suggest that these compounds may also exhibit anti-inflammatory and anticancer properties. The ability of 5-(2,3,4,5,6-Pentafluorophenyl)nicotinic acid to modulate signaling pathways associated with inflammation and cell proliferation has opened up new possibilities for therapeutic intervention.

In conclusion,5-(2 3 4 5 6 Pentafluorophenyl)nicotinic acid (CAS No 893738-19-7) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features and demonstrated biological activities make it a valuable tool for investigating novel therapeutic strategies targeting neurological diseases and other disorders. Continued research efforts are expected to yield additional insights into its pharmacological profile and potential clinical applications.